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Compound of Interest

Compound Name:
Mal-EGGGG-PEG8-amide-

bis(deoxyglucitol)

Cat. No.: B12393823 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties,

experimental protocols, and potential applications of Mal-EGGGG-PEG8-amide-
bis(deoxyglucitol), a heterobifunctional linker commonly utilized in the development of

Antibody-Drug Conjugates (ADCs).

Core Chemical Properties
Mal-EGGGG-PEG8-amide-bis(deoxyglucitol) is a complex molecule designed for

bioconjugation. It features a maleimide group for covalent attachment to thiol-containing

molecules like antibodies, a hydrophilic polyethylene glycol (PEG) spacer to improve solubility

and pharmacokinetic properties, a peptide sequence (EGGGG) that can serve as a cleavage

site, and a bis(deoxyglucitol) amide moiety that further enhances hydrophilicity.

Quantitative Data Summary
The following table summarizes the key computed and experimentally observed properties of

Mal-EGGGG-PEG8-amide-bis(deoxyglucitol).

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b12393823?utm_src=pdf-interest
https://www.benchchem.com/product/b12393823?utm_src=pdf-body
https://www.benchchem.com/product/b12393823?utm_src=pdf-body
https://www.benchchem.com/product/b12393823?utm_src=pdf-body
https://www.benchchem.com/product/b12393823?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12393823?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

Identifier Information

IUPAC Name

(4S)-5-[[2-[[2-[[2-[[2-[2-[2-[2-[2-

[2-[2-[2-[2-[3-[[(2S)-1,5-dioxo-

1,5-

bis[[(2S,3R,4R,5R)-2,3,4,5,6-

pentahydroxyhexyl]amino]pent

an-2-yl]amino]-3-

oxopropoxy]ethoxy]ethoxy]eth

oxy]ethoxy]ethoxy]ethoxy]etho

xy]ethylamino]-2-

oxoethyl]amino]-2-

oxoethyl]amino]-2-

oxoethyl]amino]-2-

oxoethyl]amino]-4-[[2-(2,5-

dioxopyrrol-1-

yl)acetyl]amino]-5-

oxopentanoic acid

[1]

CAS Number 2360920-01-8 [2][3][4]

Molecular Formula C₅₅H₉₄N₁₀O₃₁ [1][2][3]

Physical Properties

Molecular Weight 1391.38 g/mol [2][4]

Exact Mass 1390.6086462 Da [1]

Monoisotopic Mass 1390.6086462 Da [1]

Appearance White to off-white solid [2]

Chemical Properties

Hydrogen Bond Donor Count 21 [1]

Hydrogen Bond Acceptor

Count
35 [1]

Rotatable Bond Count 69 [1]
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Topological Polar Surface Area 613 Å² [1]

XLogP3 -13.8 [1]

Handling & Storage

Storage Conditions
-20°C, protect from light,

stored under nitrogen
[2]

Purity (LCMS) 99.61% [2]

Core Reactivity and Mechanism
The primary utility of this molecule stems from the reactivity of the maleimide group.

Maleimides react specifically with sulfhydryl (thiol) groups, such as those on cysteine residues

of antibodies, via a Michael addition reaction. This reaction is highly efficient within a pH range

of 6.5-7.5 and results in a stable thioether bond, covalently linking the molecule to the target

protein.[5][6][7][8]

Maleimide Linker

Thiol-containing Protein (R-SH)
Thiolate Anion AttackpH 6.5-7.5 Stable Thioether Bond

(Succinimide Ring)

Covalent Bond Formation

Click to download full resolution via product page

Figure 1: Maleimide-Thiol Conjugation Mechanism.

Application in Antibody-Drug Conjugate (ADC)
Development
This linker is classified as a cleavable ADC linker.[3][9] In a typical workflow, an antibody's

interchain disulfide bonds are partially reduced to expose free cysteine residues. The

maleimide end of the linker then reacts with these thiols. The other end of the linker is pre-

attached to a cytotoxic drug payload. Once the ADC binds to its target cell and is internalized,

the linker is designed to be cleaved, releasing the drug.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/pdf/A_Comparative_Guide_to_HPLC_Methods_for_Purity_Assessment_of_Hydroxy_PEG12_Acid_Products.pdf
https://www.benchchem.com/pdf/A_Comparative_Guide_to_HPLC_Methods_for_Purity_Assessment_of_Hydroxy_PEG12_Acid_Products.pdf
https://broadpharm.com/protocol_files/ADC%20Conjugation%20by%20TCEP%20%20Reduction%20with%20Maleimide%20Drug%20Linker
https://broadpharm.com/protocol_files/ADC%20Conjugation%20by%20TCEP%20%20Reduction%20with%20Maleimide%20Drug%20Linker
https://www.benchchem.com/pdf/A_Comparative_Guide_to_the_Stability_of_Maleimide_and_Other_Sulfhydryl_Reactive_Groups_in_Bioconjugation.pdf
https://www.benchchem.com/pdf/Technical_Support_Center_Maleimide_Thiol_Conjugate_Stability.pdf
https://broadpharm.com/protocol_files/ADC%20Conjugation%20by%20DTT%20Reduction%20with%20Maleimide%20Drug%20Linker
https://www.medchemexpress.com/maleimide.html
https://www.benchchem.com/product/b12393823?utm_src=pdf-body-img
https://pmc.ncbi.nlm.nih.gov/articles/PMC3832048/
https://adc.bocsci.com/resource/maleimide-linkers-in-antibody-drug-conjugates.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12393823?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


General ADC Conjugation Workflow

Preparation

Conjugation Steps

Purification & Analysis

Antibody (mAb)

1. mAb Reduction
(e.g., with TCEP or DTT)

Exposes -SH groups
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3. Purification
(e.g., SEC, HIC)

Removes excess reagents

Purified ADC

 

Purified
Thiol-Maleimide Conjugate
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Quench with TFA
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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